4-methyl-2-phenoxy-6-quinolinol

• IUPAC Name: 4-methyl-2-phenoxyquinolin-6-ol
• InChI: InChI=1S/C16H13NO2/c1-11-9-16(19-13-5-3-2-4-6-13)17-15-8-7-12(18)10-14(11)15/h2-10,18H,1H3
• InChI Key: CKYIBQYUWVWFEJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=C1C=C(C=C2)O)OC3=CC=CC=C3
• Molecular Formula: C16H13NO2
• Molecular Weight: 251.28 g/mol

Description

Synthesis Analysis

Quinoline derivatives, including 4-methyl-2-phenoxy-6-quinolinol, can be synthesized using various methods. For instance, the synthesis of quinolinol derivatives often involves the condensation of anilines with aldehydes or ketones in the presence of catalysts. A study by Pourmousavi et al. (2016) describes an efficient and solvent-free method to synthesize 2-methyl-4-quinolinol, which involves spectroscopic investigations and computational studies, highlighting the stability of dimeric conformations over monomeric ones (Pourmousavi et al., 2016).

Molecular Structure Analysis

The molecular structure of 4-methyl-2-phenoxy-6-quinolinol, like other quinoline derivatives, is characterized by its planar and aromatic nature, which contributes to its chemical stability and reactivity. The spectroscopic investigations, including density functional theory (DFT) studies, provide insights into the molecular geometry, vibrational wavenumbers, and electronic properties of such compounds. The stability of the molecule and charge delocalization are often studied using natural bond orbital analysis (Pourmousavi et al., 2016).